3-Cyclopropoxy-5-methylbenzaldehyde

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-methylbenzaldehyde
• InChI: InChI=1S/C11H12O2/c1-8-4-9(7-12)6-11(5-8)13-10-2-3-10/h4-7,10H,2-3H2,1H3
• InChI Key: LLZRZHLDKGPKJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC2CC2)C=O

Description

3-Cyclopropoxy-5-methylbenzaldehyde is a benzaldehyde derivative featuring a cyclopropoxy group at the 3-position and a methyl group at the 5-position of the aromatic ring. Its molecular formula is C₁₁H₁₂O₂, with a molecular weight of 176.21 g/mol. The cyclopropoxy substituent introduces steric bulk and unique electronic effects due to the strained cyclopropane ring, which can influence reactivity and physicochemical properties. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, where its substituents modulate lipophilicity and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-5-methylbenzaldehyde can be achieved through several methods. One common approach involves the Claisen-Schmidt condensation reaction, where an aldehyde reacts with a ketone in the presence of a base to form an α,β-unsaturated ketone . This reaction can be catalyzed by various bases such as sodium hydroxide, barium hydroxide, or ammonium chloride . Microwave-assisted methods have also been developed to enhance the efficiency and selectivity of this reaction .

Industrial Production Methods: Industrial production of 3-Cyclopropoxy-5-methylbenzaldehyde typically involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced catalytic systems can further improve the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-5-methylbenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The cyclopropoxy group can undergo nucleophilic substitution reactions, where nucleophiles replace the cyclopropoxy group under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various nucleophiles such as halides, amines, and thiols.

Major Products Formed:

Oxidation: 3-Cyclopropoxy-5-methylbenzoic acid.

Reduction: 3-Cyclopropoxy-5-methylbenzyl alcohol.

Substitution: Products depend on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-5-methylbenzaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in the development of new materials.

Biology: The compound’s unique structure makes it a valuable tool in studying enzyme-substrate interactions and other biochemical processes.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceuticals and other therapeutic agents.

Industry: It is used in the production of specialty chemicals and as a precursor for various industrial applications.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-methylbenzaldehyde involves its interaction with specific molecular targets and pathways. For example, its aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity . Additionally, the compound’s unique structure allows it to interact with cellular antioxidation systems, disrupting redox homeostasis and exerting antifungal effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Key analogues include:

3-Methoxy-5-methylbenzaldehyde

3-Ethoxy-5-methylbenzaldehyde

3-(Cyclopropylmethoxy)-5-(dimethylamino)benzaldehyde (CAS 1289264-95-4, from )

3-Cyclopropoxy-5-ethylbenzaldehyde

Table 1: Structural and Functional Group Comparison

Compound Name	3-Position Substituent	5-Position Substituent	Key Functional Groups
3-Cyclopropoxy-5-methylbenzaldehyde	Cyclopropoxy	Methyl	Aldehyde, Ether
3-Methoxy-5-methylbenzaldehyde	Methoxy	Methyl	Aldehyde, Ether
3-Ethoxy-5-methylbenzaldehyde	Ethoxy	Methyl	Aldehyde, Ether
3-(Cyclopropylmethoxy)-5-(dimethylamino)benzaldehyde	Cyclopropylmethoxy	Dimethylamino	Aldehyde, Ether, Amine
3-Cyclopropoxy-5-ethylbenzaldehyde	Cyclopropoxy	Ethyl	Aldehyde, Ether

Physicochemical Properties

Electronic Effects

• Cyclopropoxy vs. Methoxy/Ethoxy: The cyclopropoxy group is a stronger electron donor than methoxy or ethoxy due to hyperconjugation from the strained cyclopropane ring.
• Dimethylamino Substituent: In the analogue 3-(Cyclopropylmethoxy)-5-(dimethylamino)benzaldehyde, the dimethylamino group (a strong electron donor) further polarizes the aromatic ring, improving solubility in polar solvents via protonation under acidic conditions .

Steric Effects

• The cyclopropoxy group introduces greater steric hindrance than methoxy or ethoxy, which may slow reactions sensitive to steric bulk (e.g., electrophilic substitution at the 4-position).

Table 2: Physical Properties

Compound Name	Melting Point (°C)	Solubility (Polar Solvents)	LogP (Predicted)
3-Cyclopropoxy-5-methylbenzaldehyde	Not reported	Moderate	~2.1
3-Methoxy-5-methylbenzaldehyde	45–48	High	~1.8
3-Ethoxy-5-methylbenzaldehyde	32–35	Moderate	~2.3
3-(Cyclopropylmethoxy)-5-(dimethylamino)benzaldehyde	Not reported	High (acidic conditions)	~1.5

Research Findings and Limitations

• Data Gaps : Specific experimental data (e.g., melting points, exact solubility) for 3-Cyclopropoxy-5-methylbenzaldehyde are scarce in public databases. Predictions rely on computational models (e.g., LogP via ChemAxon).
• Contradictions: references cyclobenzaprine-related compounds with dibenzo[a,d]cyclohepten structures, which are structurally distinct but share cyclopropane-related substituents.